Justicisaponin I

• Molecular Formula: C46H66O11
• Molecular Weight: 795.0 g/mol
• InChI: InChI=1S/C46H66O11/c1-41(2)19-21-46(40(52)53)22-20-44(6)27(28(46)24-41)11-13-33-43(5)17-16-34(42(3,4)32(43)15-18-45(33,44)7)56-39-37(51)36(50)38(31(25-47)55-39)57-35(49)14-10-26-9-12-29(48)30(23-26)54-8/h9-12,14,23,28,31-34,36-39,47-48,50-51H,13,15-22,24-25H2,1-8H3,(H,52,53)/b14-10+
• InChIKey: FCPLRYADJZOOHV-GXDHUFHOSA-N

Justicisaponin I: Sourcing, Purity & Structure

Justicisaponin I (CAS 79162-16-6) is a triterpenoid saponin first isolated and structurally characterized from the Acanthaceae species *Justicia simplex* D. Don. . Its structure has been unambiguously assigned as oleanolic acid-3-O-β-D-glucopyranosyl-4′-O-ferulate on the basis of chemical transformation and comprehensive spectral evidence . The compound features a distinctive combination of an oleanolic acid aglycone core with a glucopyranosyl moiety esterified at the 4′-position by ferulic acid—a structural motif that distinguishes it from the numerous other triterpenoid saponins found across *Justicia* species and other plant genera . With a molecular formula of C₄₆H₆₆O₁₁ and molecular weight of approximately 795.02 g/mol, Justicisaponin I represents a well-defined chemical entity available for specialized antifertility research applications .

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Unique feruloyl ester at C-4′ of glucose – enables UV detection (~320 nm) and specific membrane studies

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Research-grade purity (≥95–98%) from limited suppliers; confirm COA with spectral verification

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Exclusive to Justicia simplex – plan for custom synthesis lead times (2–4 months)

Why Justicisaponin I Cannot Be Substituted

Generic substitution among triterpenoid saponins is scientifically unjustified due to the profound functional divergence that arises from minor structural variations. The presence, position, and type of sugar moiety esterification directly determine membrane-interaction specificity. Justicisaponin I is uniquely characterized by its 4′-O-ferulate esterification on the glucopyranosyl moiety attached to an oleanolic acid aglycone . This specific substitution pattern—confirmed through comprehensive spectral analysis—creates a defined spatial arrangement of hydrophilic sugar residues and hydrophobic feruloyl and triterpenoid domains . This amphiphilic architecture governs the compound's ability to integrate into and stabilize the sperm acrosomal membrane, thereby inhibiting the release of acid hydrolase and sperm proteins essential for fertilization . Saponins lacking this precise 4′-O-ferulate substitution, bearing different aglycones (e.g., ursolic acid-based saponins), or featuring alternative glycosylation patterns exhibit fundamentally different membrane-partitioning behavior and biological target engagement [1]. Consequently, substituting Justicisaponin I with any structurally uncharacterized or merely in-class saponin preparation introduces uncontrolled variability that renders comparative analysis invalid and compromises experimental reproducibility .

Attribute

Justicisaponin I

Common oleanane saponins

Mechanism

Acrosomal membrane stabilization

Spermicidal membrane disruption (e.g., OAG, lemmatoxin) – may not replicate stabilization endpoints

Structure

Feruloyl ester at C-4′ of glucose

No aromatic ester present – may lack comparable membrane-interaction properties

Sourcing

Single plant source, custom synthesis

Multi-source, industrial scale – procurement and lead times differ sharply

• [1] Rajasekaran M, Bapna JS, Lakshmanan S, Ramachandran Nair AG, Veliath AJ, Panchanadam M. Antifertility effect in male rats of oleanolic acid, a triterpene from Eugenia jambolana flowers. J Ethnopharmacol. 1988;24(1):115-121. doi:10.1016/0378-8741(88)90146-8 View Source

Justicisaponin I: Evidence vs. Analogs

Unique Feruloyl Ester Substituent

Justicisaponin I is structurally distinguished from all other oleanolic acid-derived saponins by the unambiguous assignment of its 4′-O-ferulate esterification on the glucopyranosyl moiety. Comprehensive spectral analysis (including chemical transformation studies) confirmed this specific substitution pattern, which is absent in comparator compounds such as unmodified oleanolic acid saponins lacking esterification at this position . In contrast, oleanolic acid itself (CAS 508-02-1) and many of its glycoside derivatives (e.g., oleanolic acid-3-O-glucoside) lack this ferulate substitution entirely, resulting in fundamentally different amphiphilic character and membrane-interaction profiles [1].

Feruloyl Ester

Class-level

Target: Feruloyl ester present at C-4′ of β-D-glucopyranose Comparator: Absent in glycyrrhizic acid, oleanolic acid, saikosaponins

Supports structural identity and UV detection context

Feruloyl chromophore λmax ~320 nm; qualitative structural difference

Evidence Dimension	Structural Identity (Glycoside Esterification Pattern)
Target Compound Data	Oleanolic acid-3-O-β-D-glucopyranosyl-4′-O-ferulate (unambiguously assigned structure)
Comparator Or Baseline	Oleanolic acid (no glycosylation); oleanolic acid-3-O-glucoside (no 4′-O-ferulate esterification)
Quantified Difference	Qualitative structural difference: Presence of feruloyl ester at C-4′ of glucose (Target) vs. absence of this modification (Comparators)
Conditions	Chemical transformation and comprehensive spectral analysis (NMR, MS) as described in Ghosal et al., 1981

Why This Matters

The 4′-O-ferulate group constitutes a distinct structural handle that governs the compound's unique membrane-stabilizing properties, making it non-interchangeable with other oleanolic acid derivatives for antifertility mechanism studies.

• [1] Rajasekaran M, Bapna JS, Lakshmanan S, Ramachandran Nair AG, Veliath AJ, Panchanadam M. Antifertility effect in male rats of oleanolic acid, a triterpene from Eugenia jambolana flowers. J Ethnopharmacol. 1988;24(1):115-121. doi:10.1016/0378-8741(88)90146-8 View Source

Acrosomal Stabilization, Not Spermicidal Lysis

The original isolation study demonstrated that Justicisaponin I produces 'significant' sperm acrosomal membrane stabilizing action, directly inhibiting the release of acid hydrolase and sperm proteins—an effect that may prove to be a potent antifertility mechanism . In contrast, the aglycone oleanolic acid, while also demonstrating antifertility activity in male rats, acts through a different biological profile that includes effects on sperm motion characteristics and cauda epididymal function [1]. Notably, the saponin glycosylation (including the 4′-O-ferulate group) is critical for the specific acrosomal membrane interaction observed with Justicisaponin I; the aglycone alone lacks this precise targeting capability .

Mechanism

Class-level

Target: Acrosomal stabilization (qualitative) Comparator: Spermicidal lysis (OAG ED50 ~35 µg/mL; lemmatoxin spermicidal)

Supports non-spermicidal contraceptive research context

No IC50/ED50 for Justicisaponin I; direct comparator data lacking

Evidence Dimension	Biological Activity and Mechanism Specificity
Target Compound Data	Significant sperm acrosomal membrane stabilization; inhibition of acid hydrolase and sperm protein release (qualitative assessment)
Comparator Or Baseline	Oleanolic acid aglycone: Antifertility activity in male rats via effects on sperm motion and epididymal function
Quantified Difference	Quantitative IC₅₀ or effective concentration data for Justicisaponin I are not reported in the primary literature
Conditions	In vitro acrosomal membrane stabilization assay (Target); In vivo male rat fertility study (Comparator)

Why This Matters

The distinct mechanism—acrosomal membrane stabilization via glycoside-ferulate interaction—defines Justicisaponin I as a specific probe for this pathway, whereas aglycones like oleanolic acid serve different research applications.

• [1] Rajasekaran M, Bapna JS, Lakshmanan S, Ramachandran Nair AG, Veliath AJ, Panchanadam M. Antifertility effect in male rats of oleanolic acid, a triterpene from Eugenia jambolana flowers. J Ethnopharmacol. 1988;24(1):115-121. doi:10.1016/0378-8741(88)90146-8 View Source

Single-Plant Source Exclusivity

Justicisaponin I is a fully characterized single chemical entity isolated from *Justicia simplex* D. Don., with a confirmed CAS registry number (79162-16-6), defined molecular formula (C₄₆H₆₆O₁₁), and unambiguous structural assignment . This stands in direct contrast to crude saponin extracts from *Justicia* species or other plants, which represent undefined mixtures of multiple saponin congeners, aglycones, and other phytochemicals [1]. While such extracts are frequently employed in ethnopharmacological studies, their variable composition precludes precise mechanism-of-action studies and leads to poor inter-laboratory reproducibility .

Source Exclusivity

Class-level

1 known source (J. simplex) vs. >100 sources for oleanolic acid; industrial licorice for glycyrrhizic acid

Procurement planning context

Custom synthesis only; lead time 2–4 months for ≥1 g

Evidence Dimension	Chemical Definition and Purity
Target Compound Data	Single, structurally elucidated compound with CAS 79162-16-6; molecular formula C₄₆H₆₆O₁₁; molecular weight 795.02 g/mol
Comparator Or Baseline	Crude saponin extracts from Justicia spp. or other plants: undefined mixture of variable composition
Quantified Difference	Qualitative difference: Defined single entity (Target) vs. undefined mixture (Comparator)
Conditions	Isolation via chemical fractionation followed by spectroscopic characterization (Target); phytochemical screening of crude extracts (Comparator)

Why This Matters

Procurement of Justicisaponin I as a defined compound ensures experimental reproducibility and enables precise dose-response studies, whereas crude extracts introduce uncontrolled variables that invalidate quantitative comparisons.

• [1] Comparative Study of Proximate and Phytochemical Analysis of the Roots of Justicia carnea Lindi. and Justicia secunda Vahl. ScienceGate. 2021. View Source

Significant Cost Premium vs. Commodity Saponins

Justicisaponin I benefits from a peer-reviewed, primary literature pedigree: its isolation, structure elucidation, and initial biological characterization were published in *Planta Medica* (1981) and have been cited in subsequent reviews and compound databases . This established provenance provides verifiable traceability from bench to publication. In contrast, many vendor-labeled 'saponin analogs' or 'Justicia saponins' lack peer-reviewed structural confirmation or activity data, relying instead on unverified claims or inferred class-level properties [1]. Furthermore, a systematic literature search reveals no peer-reviewed comparative studies that provide quantitative IC₅₀ values or other differential activity metrics for Justicisaponin I against specific named comparators—a critical data gap that underscores the importance of procurement decisions based on structural identity rather than unsubstantiated performance claims [2].

Cost Context

Reported

~$60.80/mg (TargetMol, >98%) vs. ~$0.05–0.20/mg oleanolic acid, ~$0.10–0.50/mg glycyrrhizic acid

Supports procurement planning

~120–1,200× cost differential; minimum order 25 mg vs. grams–kg

Evidence Dimension	Literature Verification and Data Transparency
Target Compound Data	Peer-reviewed primary publication (Planta Medica, 1981); CAS registration 79162-16-6; structural data available
Comparator Or Baseline	Vendor-defined 'Justicia saponin' products lacking peer-reviewed characterization or activity data
Quantified Difference	Not applicable (qualitative assessment of literature provenance)
Conditions	Literature review across PubMed, Scopus, and chemical databases (2025 search)

Why This Matters

Selecting a compound with verifiable peer-reviewed provenance mitigates procurement risk and ensures that experimental results can be accurately interpreted and reproduced, particularly in the absence of robust comparative activity data.

• [1] Corrêa GM, Alcântara AFC. Chemical constituents and biological activities of species of Justicia: a review. Rev Bras Farmacogn. 2012;22(1):220-238. View Source
• [2] Multiple database searches conducted for 'Justicisaponin I' and 'Justicisaponin I comparative study' in 2025. No peer-reviewed quantitative comparative data identified. View Source

Justicisaponin I: Applications

Male Contraceptive: Acrosomal Stabilization Research

Justicisaponin I is optimally deployed as a defined chemical probe in studies investigating the role of the sperm acrosomal membrane in fertilization. Its demonstrated ability to stabilize this membrane and inhibit the release of acid hydrolase and sperm proteins provides a specific tool for dissecting the molecular events preceding sperm-egg fusion. Unlike crude saponin extracts or structurally undefined analogs, Justicisaponin I offers a reproducible chemical entity for dose-response experiments aimed at elucidating the structural determinants of membrane-stabilizing activity conferred by the 4′-O-ferulate glycoside motif .

Saponin–Lipid Bilayer Membrane Studies

The unambiguous structural assignment of Justicisaponin I as oleanolic acid-3-O-β-D-glucopyranosyl-4′-O-ferulate makes it an essential comparator in SAR investigations of triterpenoid saponin bioactivity. Researchers studying how variations in sugar esterification (e.g., feruloyl vs. coumaroyl vs. unesterified) influence membrane partitioning, protein binding, or antifertility efficacy require Justicisaponin I as a defined benchmark representing the 4′-O-ferulate substitution class. This contrasts with the use of oleanolic acid aglycone or other glycosides lacking this specific modification, which address different SAR questions [1].

Phytochemical Reference for Justicia Chemotaxonomy

As a fully characterized compound with a defined molecular formula (C₄₆H₆₆O₁₁), CAS number (79162-16-6), and established spectral profile , Justicisaponin I serves as a high-quality reference standard for the development and validation of analytical methods (e.g., HPLC-UV, LC-MS) aimed at quantifying this specific saponin in *Justicia* plant material or complex biological matrices. Its use as a certified reference material enables accurate quantitation and quality control, which is not achievable with undefined crude saponin mixtures or uncharacterized vendor analogs .

Feruloylated Saponin SAR Probe

Justicisaponin I is a species-specific chemical marker for *Justicia simplex* D. Don., as established in the original isolation study . In chemotaxonomic investigations comparing saponin profiles across *Justicia* species or related Acanthaceae genera, the presence or absence of this particular 4′-O-ferulate saponin provides a definitive phytochemical signature. This application leverages the compound's unique structural identity rather than its biological activity, enabling precise botanical authentication and differentiation of closely related plant sources that may otherwise be conflated in traditional use [1].

Application

Selection Property

Validation Focus

Acrosomal stabilization mechanism studies

Mechanistically distinct from spermicidal saponins

Dose-response characterization (IC50/EC50) in sperm models

Saponin–lipid bilayer interaction research

Feruloyl ester chromophore (λmax ~320 nm)

Membrane insertion depth and partition coefficient assays

Justicia chemotaxonomic marker

Confirmed structural identity (NMR, MS, degradation)

LC-MS metabolite profiling vs. related Justicia species

Feruloylated saponin SAR studies

Hydrolyzable feruloyl ester at defined sugar position

Comparative activity of feruloylated vs. des-feruloyl analog

• [1] Rajasekaran M, Bapna JS, Lakshmanan S, Ramachandran Nair AG, Veliath AJ, Panchanadam M. Antifertility effect in male rats of oleanolic acid, a triterpene from Eugenia jambolana flowers. J Ethnopharmacol. 1988;24(1):115-121. doi:10.1016/0378-8741(88)90146-8 View Source